4-(4-Fluoro-benzyloxy)-benzaldehyde oxime

• Molecular Formula: C14H12FNO2
• Molecular Weight: 245.25 g/mol
• IUPAC Name: N-[[4-[(4-fluorophenyl)methoxy]phenyl]methylidene]hydroxylamine
• InChI: InChI=1S/C14H12FNO2/c15-13-5-1-12(2-6-13)10-18-14-7-3-11(4-8-14)9-16-17/h1-9,17H,10H2
• InChI Key: FCTDRQGBZUPIDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)C=NO)F

Description

4-(4-Fluoro-benzyloxy)-benzaldehyde oxime is a useful research compound. Its molecular formula is C14H12FNO2 and its molecular weight is 245.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 4-(4-fluoro-benzyloxy)-benzaldehyde (21.9 g, 95.2 mmol) and hydroxylamine hydrochloride (7.3 g, 105 mmol) in 400 mL water/ethanol 9:1 was added a solution of NaOH (9.5 g in 100 mL of water) dropwise over 15 min. The now yellow solution was stirred for 2 h at rt after which the reaction was adjusted to pH 5-6 with acetic acid. The resulting white precipitate was collected by filtration and washed with water. The wet filter cake was dissolved in ethyl acetate and dried over Na2SO4. Filtration followed by removal of volatiles under reduced pressure gave 4-(4-fluoro-benzyloxy)-benzaldehyde oxime (23.5 g, 95.8 mmol) as a yellowish crystalline solid.